Cas no 2034410-53-0 (3-[4-(4-ethoxy-3-fluorobenzenesulfonyl)piperazin-1-yl]-5,6,7,8-tetrahydrocinnoline)

• Product Name: 3-[4-(4-ethoxy-3-fluorobenzenesulfonyl)piperazin-1-yl]-5,6,7,8-tetrahydrocinnoline
• CAS No: 2034410-53-0
• MF: C₂₀H₂₅FN₄O₃S
• MW: 420.500906705856
• CID: 5550768
• PubChem ID: 91818402
• Update Time: 2025-10-28

3-[4-(4-ethoxy-3-fluorobenzenesulfonyl)piperazin-1-yl]-5,6,7,8-tetrahydrocinnoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-((4-ethoxy-3-fluorophenyl)sulfonyl)piperazin-1-yl)-5,6,7,8-tetrahydrocinnoline
• 2034410-53-0
• 3-[4-(4-ethoxy-3-fluorophenyl)sulfonylpiperazin-1-yl]-5,6,7,8-tetrahydrocinnoline
• F6523-4587
• 3-[4-(4-ethoxy-3-fluorobenzenesulfonyl)piperazin-1-yl]-5,6,7,8-tetrahydrocinnoline
• AKOS025327652

• Inchi： 1S/C20H25FN4O3S/c1-2-28-19-8-7-16(14-17(19)21)29(26,27)25-11-9-24(10-12-25)20-13-15-5-3-4-6-18(15)22-23-20/h7-8,13-14H,2-6,9-12H2,1H3
• InChI Key： FRZCRTSUIVKZGX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(N1CCN(C2=CC3=C(CCCC3)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 420.16314001g/mol
• Monoisotopic Mass: 420.16314001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84Ų

Additional information on 3-[4-(4-ethoxy-3-fluorobenzenesulfonyl)piperazin-1-yl]-5,6,7,8-tetrahydrocinnoline

Recent Advances in the Study of 3-[4-(4-ethoxy-3-fluorobenzenesulfonyl)piperazin-1-yl]-5,6,7,8-tetrahydrocinnoline (CAS: 2034410-53-0)

The compound 3-[4-(4-ethoxy-3-fluorobenzenesulfonyl)piperazin-1-yl]-5,6,7,8-tetrahydrocinnoline (CAS: 2034410-53-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2034410-53-0, which combines a tetrahydrocinnoline core with a piperazine sulfonyl moiety. This combination is believed to contribute to its high binding affinity for specific biological targets, particularly in the context of kinase inhibition. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interaction with key enzymes, revealing insights into its mechanism of action.

In vitro and in vivo studies have demonstrated promising results for 2034410-53-0 as a potential inhibitor of protein kinases involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low nanomolar range. These findings suggest its potential utility in the treatment of cancers and autoimmune disorders.

Further investigations into the pharmacokinetic profile of 2034410-53-0 have revealed favorable properties, including good oral bioavailability and metabolic stability. Preclinical toxicity studies have also indicated a manageable safety profile, paving the way for potential clinical development. However, researchers emphasize the need for additional optimization to address certain off-target effects observed in animal models.

The synthesis of 2034410-53-0 has been refined in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. A 2024 study in Organic Process Research & Development detailed a scalable, environmentally friendly route to the compound, which could facilitate its production for further research and potential commercialization.

Looking ahead, the scientific community anticipates that 2034410-53-0 may serve as a valuable lead compound for the development of new therapeutic agents. Ongoing research is exploring its potential in combination therapies and its application in other disease areas beyond its initial indications. The compound's unique chemical structure continues to inspire the design of analogs with enhanced properties.

In conclusion, 3-[4-(4-ethoxy-3-fluorobenzenesulfonyl)piperazin-1-yl]-5,6,7,8-tetrahydrocinnoline represents an exciting area of research in medicinal chemistry. The accumulated evidence suggests it has significant potential as a therapeutic agent, though further studies are needed to fully realize its clinical promise. Researchers in the field are encouraged to monitor developments related to this compound as they may have broad implications for drug discovery and development.